Cas no 1736-31-8 (2-Propynoic acid,3-(4-fluorophenyl)-, ethyl ester)

• Product Name: 2-Propynoic acid,3-(4-fluorophenyl)-, ethyl ester
• CAS No: 1736-31-8
• MF: C₁₁H₉FO₂
• MW: 192.186366796494
• CID: 118013
• Update Time: 2025-08-05

2-Propynoic acid,3-(4-fluorophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid,3-(4-fluorophenyl)-, ethyl ester
• (4-FLUORO-PHENYL)-PROPYNOIC ACID ETHYL ESTER
• ethyl 3-(4-fluorophenyl)prop-2-ynoate
• ethyl 4-fluorophenylpropiolate
• ethyl 4-fluorophenylpropynoate
• ETHYL 3-(4-FLUOROPHENYL)PROPIOLATE
• 2-Propynoic acid, 3-(4-fluorophenyl)-, ethyl ester

• Inchi： 1S/C11H9FO2/c1-2-14-11(13)8-5-9-3-6-10(12)7-4-9/h3-4,6-7H,2H2,1H3
• InChI Key： APRILKFBGZRBKC-UHFFFAOYSA-N
• SMILES： FC1C=CC(C#CC(=O)OCC)=CC=1

Computed Properties

• Exact Mass: 192.05900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.17
• Boiling Point: 261.3°C at 760 mmHg
• Flash Point: 108.5°C
• Refractive Index: 1.521
• PSA: 26.30000
• LogP: 1.74030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes